Cas no 45592-49-2 (3-Ethoxypyrrolidine)

3-Ethoxypyrrolidine is a heterocyclic organic compound featuring an ethoxy substituent on the pyrrolidine ring. This structure imparts versatility as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its saturated nitrogen-containing ring offers stability and reactivity, making it useful for modifications in medicinal chemistry. The ethoxy group enhances solubility and can influence pharmacokinetic properties. The compound is commonly employed in the preparation of intermediates for drug discovery, where its scaffold serves as a key motif in designing inhibitors or modulators. High purity grades are available to meet stringent research and industrial requirements.
3-Ethoxypyrrolidine structure
3-Ethoxypyrrolidine structure
Product Name:3-Ethoxypyrrolidine
CAS No:45592-49-2
MF:C6H13NO
MW:115.173521757126
MDL:MFCD08687759
CID:821401
PubChem ID:21333172
Update Time:2025-10-29

3-Ethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-Ethoxypyrrolidine
    • 3-Ethoxy-pyrrolidine
    • (S)-3-ETHOXY-PYRROLIDINE
    • ANW-66408
    • CTK1D2142
    • MolPort-008-601-388
    • Pyrrolidine,3-ethoxy-
    • SureCN492384
    • Pyrrolidine, 3-ethoxy-
    • DTXSID20612588
    • DB-070667
    • MFCD00800372
    • SB37244
    • SCHEMBL492384
    • AKOS005263781
    • 45592-49-2
    • PB10951
    • PB29117
    • SY108177
    • SY011689
    • LS-05249
    • ALBB-016767
    • DB-073575
    • MFCD11858547
    • DB-063503
    • MDL： MFCD08687759
    • Inchi： 1S/C6H13NO/c1-2-8-6-3-4-7-5-6/h6-7H,2-5H2,1H3
    • InChI Key： KEBOYHJEUFJZPE-UHFFFAOYSA-N
    • SMILES： O(CC)C1CNCC1

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.93
  • Boiling Point: 147 ºC
  • Flash Point: 49 ºC

3-Ethoxypyrrolidine Pricemore >>

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Fluorochem
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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3-Ethoxypyrrolidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:45592-49-2)3-Ethoxypyrrolidine
Order Number:A1087052
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:28
Price ($):214.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:45592-49-2)3-Ethoxypyrrolidine
A1087052
Purity:99%
Quantity:1g
Price ($):214.0
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